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Compound of Interest

Compound Name: 4-Phenyl-1,3-dioxane

Cat. No.: B1205455 Get Quote

An In-depth Technical Guide to 4-Phenyl-1,3-
dioxane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and spectral data of 4-phenyl-1,3-dioxane. The information is intended

for use by researchers, scientists, and professionals in the field of drug development and

organic synthesis.

Core Chemical and Physical Properties
4-Phenyl-1,3-dioxane is a heterocyclic organic compound with the chemical formula

C₁₀H₁₂O₂.[1][2] It possesses a 1,3-dioxane ring substituted with a phenyl group at the 4-

position. The molecular weight of this compound is 164.20 g/mol .[1][2]

A summary of its key quantitative data is presented in the table below for easy reference and

comparison.
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Property Value Source

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1][2]

CAS Number 772-00-9 [1]

Appearance Colorless liquid [3]

Boiling Point 96-103 °C at 2 mmHg [4]

Density (d²⁰₄) 1.092–1.093 g/cm³ [4]

Refractive Index (n²⁰D) 1.5300–1.5311 [4]

Experimental Protocols
The synthesis of 4-phenyl-1,3-dioxane is commonly achieved through the Prins reaction,

which involves the acid-catalyzed reaction of styrene with formaldehyde. A well-established

experimental protocol is detailed below.

Synthesis of 4-Phenyl-1,3-dioxane via Prins Reaction[4]

Materials:

Styrene (312 g, 3 moles)

37% Formalin (675 g, 8.3 moles)

Sulfuric acid (sp. gr. 1.84) (48 g)

Benzene

Water

Procedure:

A 2-liter round-bottomed flask is equipped with a reflux condenser and a mechanical

stirrer.
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Into the flask, place 675 g of 37% formalin, 48 g of concentrated sulfuric acid, and 312 g of

styrene.

The mixture is gently refluxed while stirring for a period of 7 hours.

After the reaction period, the mixture is allowed to cool to room temperature.

500 ml of benzene is added to the cooled mixture and stirred.

The layers are separated, and the aqueous layer is extracted with an additional 500 ml of

benzene.

The combined benzene solutions are washed twice with 750-ml portions of water.

The benzene is removed from the organic layer by distillation.

The remaining residual liquid is then fractionated under reduced pressure.

A forerun is collected up to a temperature of 96°C at 2 mm pressure.

The main fraction, 4-phenyl-1,3-dioxane, is collected at a boiling range of 96–103°C at 2

mm pressure.

Yield:

The reported yield of 4-phenyl-1,3-dioxane from this procedure is between 353–436 g,

which corresponds to a 72–88% yield.

Signaling Pathways and Biological Activity
Currently, there is a lack of published research detailing specific signaling pathways in which 4-
phenyl-1,3-dioxane is directly involved. Its primary role in scientific literature is as a synthetic

building block and a compound for chemical studies. While some related heterocyclic

compounds have been investigated for biological activities, such as antifungal properties, there

is no significant body of research on the specific biological mechanisms of action for 4-phenyl-
1,3-dioxane itself.
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Experimental Workflow for the Synthesis of 4-Phenyl-1,3-dioxane

The following diagram illustrates the key steps in the synthesis of 4-phenyl-1,3-dioxane as

described in the experimental protocol.
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Caption: Workflow for the synthesis of 4-Phenyl-1,3-dioxane.

Reaction Mechanism: Prins Reaction

The following diagram illustrates the logical relationship of the reactants and products in the

acid-catalyzed Prins reaction for the formation of 4-phenyl-1,3-dioxane.
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Caption: Prins reaction for 4-Phenyl-1,3-dioxane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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